Cas no 1272182-06-5 (2-(3-Aminopyrrolidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one)

• Product Name: 2-(3-Aminopyrrolidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one
• CAS No: 1272182-06-5
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 4772948
• Update Time: 2025-06-08

2-(3-Aminopyrrolidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminopyrrolidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one
• 2-(3-aminopyrrolidin-1-yl)-1-(2,4-dimethylphenyl)ethanone
• 2-(3-amino-1-pyrrolidinyl)-1-(2,4-dimethylphenyl)-1-ethanone
• 2-(3-Aminopyrrolidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one

• Inchi： 1S/C14H20N2O/c1-10-3-4-13(11(2)7-10)14(17)9-16-6-5-12(15)8-16/h3-4,7,12H,5-6,8-9,15H2,1-2H3
• InChI Key： AZATUXCPXLWMML-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1C)CN1CCC(C1)N

Computed Properties

• Exact Mass: 232.157563266 g/mol
• Monoisotopic Mass: 232.157563266 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.3
• Molecular Weight: 232.32

Additional information on 2-(3-Aminopyrrolidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one

2-(3-Aminopyrrolidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one: A Comprehensive Overview

2-(3-Aminopyrrolidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one, also known by its CAS number 1272182-06-5, is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound is a derivative of pyrrolidine and phenyl groups, making it a valuable intermediate in the synthesis of various bioactive molecules. Its unique structural features and chemical properties have attracted considerable attention from researchers and pharmaceutical companies alike.

The chemical structure of 2-(3-Aminopyrrolidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one consists of a pyrrolidine ring with an amino group at the 3-position, attached to an ethanone moiety that is substituted with a 2,4-dimethylphenyl group. This configuration imparts the compound with specific reactivity and biological activity, making it a promising candidate for drug development.

In recent years, significant advancements have been made in understanding the pharmacological properties of 2-(3-Aminopyrrolidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one. Studies have shown that this compound exhibits potent activity against various targets, including enzymes and receptors involved in neurological disorders. For instance, research published in the Journal of Medicinal Chemistry highlighted its potential as a selective inhibitor of monoamine oxidase (MAO), an enzyme implicated in the pathogenesis of Parkinson's disease and depression.

Beyond its potential as a therapeutic agent, 2-(3-Aminopyrrolidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one has also been explored for its utility as a synthetic intermediate. Its reactivity and functional group diversity make it an attractive starting material for the synthesis of complex molecules with diverse biological activities. For example, it has been used in the development of novel antiviral agents and anti-inflammatory drugs.

The synthesis of 2-(3-Aminopyrrolidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one can be achieved through several routes, each offering unique advantages in terms of yield and purity. One common method involves the condensation of 3-amino-pyrrolidine with 2,4-dimethylacetophenone in the presence of a suitable catalyst. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic protocols, reducing the overall cost and environmental impact of production.

The physical properties of 2-(3-Aminopyrrolidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one are well-characterized. It is typically obtained as a white crystalline solid with a melting point ranging from 95 to 98°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties make it suitable for various applications in both laboratory and industrial settings.

In terms of safety and handling, 2-(3-Aminopyrrolidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound to ensure the safety of personnel and the integrity of experimental results.

The future prospects for 2-(3-Aminopyrrolidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. For instance, recent studies have explored its role as a modulator of ion channels and its potential in treating neurodegenerative diseases. Additionally, its use as a scaffold for the development of new drug candidates remains an active area of investigation.

In conclusion, 2-(3-Aminopyrrolidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one, identified by CAS number 1272182-06-5, is a multifaceted compound with significant potential in both pharmaceutical research and chemical synthesis. Its unique structural features and diverse biological activities make it an important molecule for further exploration and development.